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Compound of Interest

Compound Name: OTS193320

Cat. No.: B10854419 Get Quote

Caution: A specific Safety Data Sheet (SDS) for OTS193320 was not publicly available at the

time of this writing. The following guidance is based on best practices for handling potent,

research-grade compounds with potential cytotoxic effects.

OTS193320 is an inhibitor of SUV39H2 methyltransferase activity, which has been shown to

decrease global histone H3 lysine 9 tri-methylation levels and induce apoptotic cell death in

breast cancer cells.[1][2] Due to its biological activity and potential hazards, appropriate

personal protective equipment (PPE) and handling procedures are crucial to minimize

exposure risk to researchers and laboratory personnel.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling OTS193320 in a

laboratory setting. This guidance is based on general recommendations for handling cytotoxic

and hazardous drugs.[3][4][5][6]
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PPE Component Specification Purpose

Gloves

Chemically resistant, powder-

free (e.g., double-gloving with

nitrile gloves)

Prevents skin contact and

absorption.

Lab Coat

Disposable, fluid-resistant, with

long sleeves and tight-fitting

cuffs

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and aerosols.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) or use of a certified

chemical fume hood

Minimizes inhalation of

aerosols or fine powders,

especially when handling the

solid compound.

Experimental Protocol: Safe Handling of OTS193320
This protocol outlines the essential steps for safely handling OTS193320, from receiving and

storage to preparation of solutions and disposal of waste.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store OTS193320 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.

The storage area should be clearly labeled with appropriate hazard warnings.

2. Preparation of Stock Solutions:

All handling of solid OTS193320 and preparation of solutions must be conducted in a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of dust or

aerosols.
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Wear all recommended PPE as outlined in the table above.

Use a calibrated analytical balance to weigh the required amount of OTS193320.

Slowly add the solvent (e.g., DMSO) to the solid compound to avoid splashing.

Ensure the container is securely capped and vortex or sonicate until the compound is fully

dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

3. Use in Experiments:

When diluting stock solutions or adding OTS193320 to cell cultures or animal models,

continue to work in a controlled environment (e.g., biosafety cabinet).

Use appropriate laboratory equipment to minimize the generation of aerosols.

Avoid direct contact with treated cells or animals.

4. Spill Management:

In case of a spill, immediately alert others in the area and evacuate if necessary.

Wear appropriate PPE, including double gloves, a disposable gown, and eye protection,

before cleaning the spill.

For small spills of liquid, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

For spills of solid material, carefully scoop the powder into a container for disposal. Avoid

creating dust.

Decontaminate the spill area with an appropriate cleaning agent.

5. Disposal:
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All waste contaminated with OTS193320, including empty containers, used PPE, and

consumables, should be treated as hazardous chemical waste.[7]

Dispose of all waste in clearly labeled, sealed containers according to your institution's and

local regulations for hazardous waste disposal.

Workflow for Safe Handling of OTS193320
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Caption: Workflow for the safe handling of OTS193320 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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